Cas no 502-44-3 (caprolactone)

• Product Name: caprolactone
• CAS No: 502-44-3
• MF: C₆H₁₀O₂
• MW: 114.14
• MDL: MFCD00003267
• CID: 37838
• PubChem ID: 10401
• Update Time: 2023-11-21

caprolactone Chemical and Physical Properties

Names and Identifiers

• Epsilon-Caprolactone monomer
• 2-Oxepanone
• 6-Hexanolactone~2-Oxepanone
• epsilon-Caprolactone
• hexan-6-olide
• 6-Hexanolactone
• ε-Caprolactone
• 2-Oxacycloheptanone
• ε-​Caprolactone
• 6-Caprolactone monomer
• ε-Hexalactone
• ε-Hexanolactone
• 6-己内酯
• caprolactone

• MDL： MFCD00003267
• Inchi： InChI=1S/C6H10O2/c7-6-4-2-1-3-5-8-6/h1-5H2
• InChI Key： PAPBSGBWRJIAAV-UHFFFAOYSA-N
• SMILES： O=C1OCCCCC1
• BRN： 106919

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless oily liquid with aromatic smell.
• Density: 1.03 g/mL at 25 °C(lit.)
• Melting Point: -1°C(lit.)
• Boiling Point: 140°C/35mmHg(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.463(lit.)
• Water Partition Coefficient: >1000 mg/L (20 ºC)
• PSA: 26.30000
• LogP: 1.10360
• Vapor Pressure: 0.01 mmHg ( 20 °C)
• Solubility: Soluble in ethanol, ether, acetone.

caprolactone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： S26-S39-S37/39
• RTECS：MO8400000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature(BD127403)
• TSCA：Yes
• Explosive Limit：1.2-9%(V)
• Safety Term：S26;S37/39
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters